Cas no 32819-24-2 (Diethyl 2-Ethyl-2-acetamidomalonate)

• Product Name: Diethyl 2-Ethyl-2-acetamidomalonate
• CAS No: 32819-24-2
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 293873
• Update Time: 2025-05-26

Diethyl 2-Ethyl-2-acetamidomalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-acetamido-2-ethylmalonate
• Diethyl 2-Ethyl-2-acetamidomalonate
• diethyl 2-acetamido-2-ethylpropanedioate
• Propanedioic acid,2-(acetylamino)-2-ethyl-, 1,3-diethyl ester
• Acetamino-aethyl-malonsaeure-diaethylester
• Acetylamino-aethyl-malonsaeure-diaethylester
• acetylamino-ethyl-malonic acid diethyl ester
• diethyl 2-acetylamino-2-ethylmalonate
• Diethyl-ethylacetamidomalonat

• Inchi： 1S/C11H19NO5/c1-5-11(12-8(4)13,9(14)16-6-2)10(15)17-7-3/h5-7H2,1-4H3,(H,12,13)
• InChI Key： SXHWNHBPUWKECF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC)NC(C)=O)=O

Computed Properties

• Exact Mass: 245.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 9

Experimental Properties

• PSA: 81.70000
• LogP: 0.78840

Additional information on Diethyl 2-Ethyl-2-acetamidomalonate

Comprehensive Analysis of Diethyl 2-Ethyl-2-acetamidomalonate (CAS No. 32819-24-2): Properties, Applications, and Industry Trends

Diethyl 2-Ethyl-2-acetamidomalonate, identified by its CAS number 32819-24-2, is a specialized organic compound widely utilized in pharmaceutical synthesis and fine chemical production. This ester derivative of malonic acid features a unique molecular structure combining ethyl and acetamido functional groups, making it a versatile building block for heterocyclic compounds and chiral intermediates. As demand for precision chemicals grows in drug development, this compound has gained attention from researchers exploring peptide mimetics and asymmetric synthesis methodologies.

The compound's significance has increased with rising interest in green chemistry alternatives and biocompatible materials. Recent studies highlight its potential as a precursor for sustainable pharmaceutical excipients, aligning with the industry's shift toward eco-friendly production. Analytical techniques like HPLC purity testing and spectroscopic characterization confirm its stability under various conditions, making it suitable for multi-step synthetic routes in API manufacturing.

From a commercial perspective, Diethyl 2-Ethyl-2-acetamidomalonate serves as a critical intermediate for non-steroidal anti-inflammatory drugs (NSAIDs) and central nervous system therapeutics. Its CAS 32819-24-2 designation ensures proper identification in global chemical inventories, while its high regioselectivity enables efficient production of optically active compounds. Manufacturers now focus on optimizing catalytic esterification processes to enhance yield and reduce byproducts.

Emerging applications in agrochemical research demonstrate the compound's adaptability beyond pharmaceuticals. Its malonate backbone facilitates the development of novel crop protection agents with improved environmental profiles. Researchers are investigating its role in creating biodegradable chelating agents as alternatives to traditional phosphonates, addressing growing concerns about water system contamination.

Quality standards for CAS 32819-24-2 materials have evolved with advancements in process analytical technology (PAT). Current specifications typically require ≥98% purity by GC-MS analysis, with strict controls on residual solvents and heavy metals. The compound's crystalline form and solubility profile make it particularly valuable for solid-phase synthesis applications in combinatorial chemistry.

Storage and handling recommendations emphasize protection from moisture-sensitive degradation, with optimal preservation in argon-filled containers at controlled temperatures. These protocols maintain the compound's reactivity for nucleophilic substitution reactions essential in constructing complex molecular architectures. Recent patent filings reveal innovative uses in metal-organic frameworks (MOFs) for controlled release applications.

The global market for Diethyl 2-Ethyl-2-acetamidomalonate reflects increasing demand from contract research organizations and generic drug manufacturers. Regional production hubs have emerged in pharmaceutical clusters specializing in high-potency APIs, with supply chain strategies adapting to just-in-time delivery models. Analytical method development continues to refine impurity profiling techniques for regulatory compliance across multiple jurisdictions.

Future research directions may explore the compound's potential in bioorthogonal chemistry and click chemistry applications, particularly for targeted drug delivery systems. Its structural features offer opportunities for creating smart materials responsive to biological stimuli. As synthetic biology advances, enzymatic synthesis routes for this malonate derivative could provide more sustainable production alternatives.